N-(2-Dimethylaminoethyl)-N-methylformamide

Description

N-(2-Dimethylaminoethyl)-N-methylformamide is an organic compound with the molecular formula C6H14N2O . It is also called N-[2-(dimethylamino)ethyl]-N-methylformamide . AK Scientific, Inc. indicates that it is intended for research and development use only, specifically under the supervision of a technically qualified individual .

The compound presents several hazards, including skin and eye irritation, and may cause respiratory irritation . Safety precautions include avoiding contact with skin, eyes, and clothing, as well as avoiding breathing fumes . It should be used with adequate ventilation, and protective clothing, gloves, and eye/face protection should be worn . It should be stored in a tightly-closed container in a cool, dry, and well-ventilated place, and exposure to ignition sources should be avoided . Disposal should be handled by sending the substance to an approved waste disposal plant .

A similar compound is N-Methylformamide (NMF), a colorless, nearly odorless liquid used mainly as a reagent in organic syntheses and as a highly polar solvent . N,N-Dimethylformamide is another similar compound that sees common use as a solvent in electronics, pesticides and paint stripping .

• CAS No.: 105669-53-2
• Product Name: N-(2-Dimethylaminoethyl)-N-methylformamide
• Molecular Formula: C6H14N2O
• Molecular Weight: 130.19 g/mol
• IUPAC Name: N-[2-(dimethylamino)ethyl]-N-methylformamide
• Standard InChI: InChI=1S/C6H14N2O/c1-7(2)4-5-8(3)6-9/h6H,4-5H2,1-3H3
• Standard InChIKey: CSLBJRKWKVBRSQ-UHFFFAOYSA-N
• SMILES: CN(C)CCN(C)C=O
• Canonical SMILES: CN(C)CCN(C)C=O
• PubChem Compound: 279482
• Last Modified: Sep 14 2023